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An In-Depth Technical Guide to 29-
Norcycloartan-23-ene-3beta,25-diol
For Researchers, Scientists, and Drug Development Professionals

Introduction
29-Norcycloartan-23-ene-3beta,25-diol is a naturally occurring triterpenoid belonging to the

cycloartane family.[1] This class of compounds is characterized by a distinctive tetracyclic core

structure featuring a cyclopropane ring. First isolated from Aganosma marginata, a plant

belonging to the Boraginaceae family, this compound has garnered interest within the scientific

community for its potential biological activities.[2][3][4] This technical guide provides a

comprehensive overview of the physicochemical properties of 29-Norcycloartan-23-ene-
3beta,25-diol, detailed experimental protocols for its characterization, and an exploration of its

potential biological significance, drawing parallels with its close structural analogue, cycloart-

23-ene-3beta,25-diol.

Physicochemical Properties
The fundamental physicochemical characteristics of 29-Norcycloartan-23-ene-3beta,25-diol
are summarized in the table below. It is important to note that while some of these properties

have been experimentally determined, others are predicted based on computational models.
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Property Value Source

Molecular Formula C₂₉H₄₈O₂ [5]

Molecular Weight 428.7 g/mol [5]

CAS Number 115040-04-5 [5]

Appearance White to off-white solid (Predicted)

Melting Point Not experimentally determined N/A

Boiling Point 532.5 ± 23.0 °C [5] (Predicted)

Density 1.06 ± 0.1 g/cm³ [5] (Predicted)

pKa 14.83 ± 0.29 [5] (Predicted)

Solubility

Soluble in DMSO, ethanol, and

other organic solvents.

Sparingly soluble in water.

General observation for this

class of compounds

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization and study of 29-
Norcycloartan-23-ene-3beta,25-diol. Below are standard experimental protocols relevant to

this compound.

Isolation and Purification
The isolation of 29-Norcycloartan-23-ene-3beta,25-diol from its natural source, Aganosma

marginata, typically involves the following workflow:

Dried and Powdered
Aganosma marginata Plant Material

Solvent Extraction
(e.g., Methanol/Chloroform) Crude Extract Column Chromatography

(Silica Gel) Collected Fractions Thin Layer Chromatography (TLC)
Analysis of Fractions

Preparative HPLC or
Recrystallization

Selection of
pure fractions Pure 29-Norcycloartan-23-ene-3beta,25-diol Structural Elucidation

(NMR, MS)

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of 29-Norcycloartan-23-ene-
3beta,25-diol.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

structural elucidation of the compound. While specific spectral data for 29-Norcycloartan-23-
ene-3beta,25-diol is not readily available in public literature, the process would involve

dissolving a pure sample in a deuterated solvent (e.g., CDCl₃) and acquiring the spectra on a

high-field NMR spectrometer.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the

exact molecular weight and elemental composition. The compound would be introduced into

the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ion would be

measured.

Determination of Physicochemical Properties
Melting Point Determination:

A standard capillary melting point apparatus can be used.

A small amount of the finely powdered, dry sample is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the first appearance of liquid to the complete melting of the solid

is recorded as the melting point.

Solubility Assessment:

A small, accurately weighed amount of the compound (e.g., 1 mg) is placed in a vial.

A measured volume (e.g., 100 µL) of the solvent to be tested is added.

The mixture is vortexed or sonicated to facilitate dissolution.
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Visual inspection is used to determine if the compound has completely dissolved. If not, the

solvent volume is incrementally increased until dissolution is achieved or the compound is

deemed insoluble at a certain concentration.

Potential Biological Activities and Signaling
Pathways
While direct biological studies on 29-Norcycloartan-23-ene-3beta,25-diol are limited in

publicly accessible literature, significant research has been conducted on its close structural

analogue, cycloart-23-ene-3beta,25-diol. This C30 triterpenoid has demonstrated notable anti-

inflammatory, antioxidant, and antidiabetic properties. It is plausible that 29-Norcycloartan-23-
ene-3beta,25-diol shares similar biological activities.

Anti-Inflammatory Activity and COX Inhibition
Cycloart-23-ene-3beta,25-diol has been shown to possess anti-inflammatory effects, in part,

through the inhibition of cyclooxygenase (COX) enzymes.[6][7] These enzymes are key to the

inflammatory cascade, as they are responsible for the conversion of arachidonic acid into

prostaglandins.
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Figure 2: Proposed mechanism of anti-inflammatory action via COX inhibition.

Modulation of the NF-κB Signaling Pathway
The anti-inflammatory properties of cycloartane triterpenoids are also believed to involve the

modulation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

signaling pathway.[8] NF-κB is a crucial transcription factor that regulates the expression of

numerous pro-inflammatory genes.
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Figure 3: Potential modulation of the NF-κB signaling pathway.

Conclusion
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29-Norcycloartan-23-ene-3beta,25-diol is a promising natural product with a range of

potential biological activities. While further research is required to fully elucidate its

physicochemical properties and therapeutic potential, the information available for its close

structural analogues suggests that it may be a valuable lead compound for the development of

new anti-inflammatory and other therapeutic agents. This guide provides a foundational

understanding for researchers and scientists interested in exploring the potential of this and

other related cycloartane triterpenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cycloart-22-ene-3,25-diol | C30H50O2 | CID 9889589 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. 29-Norcycloart-23-ene-3,25-diol | TargetMol [targetmol.com]

4. medchemexpress.com [medchemexpress.com]

5. 29-Norcycloart-23-ene-3,25-diol | 115040-04-5 [amp.chemicalbook.com]

6. Cycloarta-23-ene-3beta,25-diol a pentacyclic steroid from Euphorbia spinidens, as COX
inhibitor with molecular docking, and in vivo study of its analgesic and anti-inflammatory
activities in male swiss mice and wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Cycloart-23-ene-3beta,25-diol | High Purity [benchchem.com]

To cite this document: BenchChem. ["physicochemical properties of 29-Norcycloartan-23-
ene-3beta,25-diol"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591073#physicochemical-properties-of-29-
norcycloartan-23-ene-3beta-25-diol]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15591073?utm_src=pdf-body
https://www.benchchem.com/product/b15591073?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloart-22-ene-3_25-diol
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloart-22-ene-3_25-diol
https://www.researchgate.net/publication/298073158_Chemical_constituents_of_Aganosma_marginata
https://www.targetmol.com/compound/29-norcycloart-23-ene-3%2C25-diol
https://www.medchemexpress.com/29-norcycloartan-23-ene-3beta-25-diol.html?locale=ko-KR
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22566504.htm?N=China
https://pubmed.ncbi.nlm.nih.gov/32634574/
https://pubmed.ncbi.nlm.nih.gov/32634574/
https://pubmed.ncbi.nlm.nih.gov/32634574/
https://www.researchgate.net/publication/222240005_Biological_activities_of_cycloart-23-ene-325-diol_isolated_from_the_leaves_of_Trichilia_dregeana
https://www.benchchem.com/product/b076105
https://www.benchchem.com/product/b15591073#physicochemical-properties-of-29-norcycloartan-23-ene-3beta-25-diol
https://www.benchchem.com/product/b15591073#physicochemical-properties-of-29-norcycloartan-23-ene-3beta-25-diol
https://www.benchchem.com/product/b15591073#physicochemical-properties-of-29-norcycloartan-23-ene-3beta-25-diol
https://www.benchchem.com/product/b15591073#physicochemical-properties-of-29-norcycloartan-23-ene-3beta-25-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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